Cas no 2044902-49-8 (2-(3,3-dimethylazetidin-2-yl)-1-(2-methoxyethyl)-1H-imidazole)

• Product Name: 2-(3,3-dimethylazetidin-2-yl)-1-(2-methoxyethyl)-1H-imidazole
• CAS No: 2044902-49-8
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 4634682
• Update Time: 2025-06-08

2-(3,3-dimethylazetidin-2-yl)-1-(2-methoxyethyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3,3-dimethylazetidin-2-yl)-1-(2-methoxyethyl)-1H-imidazole

• Inchi： 1S/C11H19N3O/c1-11(2)8-13-9(11)10-12-4-5-14(10)6-7-15-3/h4-5,9,13H,6-8H2,1-3H3
• InChI Key： NRLJUAQFYGGZQY-UHFFFAOYSA-N
• SMILES： C1(C2C(C)(C)CN2)N(CCOC)C=CN=1

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 345.5±37.0 °C at 760 mmHg
• Flash Point: 162.7±26.5 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(3,3-dimethylazetidin-2-yl)-1-(2-methoxyethyl)-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3,3-dimethylazetidin-2-yl)-1-(2-methoxyethyl)-1H-imidazole

Comprehensive Overview of 2-(3,3-dimethylazetidin-2-yl)-1-(2-methoxyethyl)-1H-imidazole (CAS No. 2044902-49-8)

2-(3,3-dimethylazetidin-2-yl)-1-(2-methoxyethyl)-1H-imidazole (CAS No. 2044902-49-8) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework combines an imidazole ring with a 3,3-dimethylazetidine moiety, linked via a 2-methoxyethyl side chain. This configuration imparts distinct physicochemical properties, making it a promising candidate for applications in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to modulate enzyme activity and receptor interactions.

The compound’s azetidine ring, a four-membered nitrogen heterocycle, is a rarity in natural products but increasingly valued in synthetic chemistry for its conformational rigidity. This feature enhances binding affinity in target proteins, a trait leveraged in the design of kinase inhibitors and GPCR modulators. Meanwhile, the methoxyethyl substituent improves solubility, addressing a common challenge in lead optimization. Such attributes align with current trends in fragment-based drug design (FBDD), where small, rigid fragments like this compound serve as building blocks for larger therapeutics.

In the context of AI-driven drug discovery, 2-(3,3-dimethylazetidin-2-yl)-1-(2-methoxyethyl)-1H-imidazole exemplifies how computational tools predict novel scaffolds. Platforms like AlphaFold and quantum mechanics/molecular mechanics (QM/MM) simulations can model its interactions with biological targets, accelerating hit-to-lead transitions. This synergy between synthesis and in silico screening is a hot topic in 2024, as pharma companies seek to reduce R&D timelines. Notably, the compound’s LogP and polar surface area (PSA) values suggest favorable blood-brain barrier penetration, sparking interest in central nervous system (CNS) drug development.

From a synthetic perspective, the preparation of CAS No. 2044902-49-8 involves multi-step organic transformations, including aza-Michael additions and ring-closing reactions. Recent publications highlight improved yields via photocatalysis or flow chemistry, reflecting the industry’s shift toward sustainable methodologies. These advances resonate with the growing demand for green chemistry solutions, a priority for regulatory bodies and ESG-focused investors.

Beyond pharmaceuticals, 2-(3,3-dimethylazetidin-2-yl)-1-(2-methoxyethyl)-1H-imidazole may find utility in agrochemicals or functional materials. Its heterocyclic core could serve as a ligand in catalysis or a monomer in polymer science. Such versatility underscores its relevance to interdisciplinary research, a trend mirrored in rising Google Scholar citations for related small-molecule probes and chemical biology studies.

In summary, CAS No. 2044902-49-8 represents a compelling case study in modern chemical innovation. Its dual role as a drug-like fragment and a synthetic intermediate aligns with key industry priorities: efficiency, sustainability, and target specificity. As high-throughput screening and machine learning continue to evolve, compounds like this will likely play pivotal roles in addressing unmet medical and technological needs.